Cas no 36175-35-6 (4-cyclopropyl-4H-1,2,4-triazole)

4-Cyclopropyl-4H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a cyclopropyl group at the 4-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopropyl moiety enhances steric and electronic properties, influencing binding affinity and metabolic stability in bioactive molecules. Its versatility allows for further functionalization, enabling applications in the development of novel drugs, particularly in antimicrobial and CNS-targeting agents. The compound's well-defined synthetic pathway and compatibility with diverse reaction conditions underscore its utility in medicinal chemistry and material science research.
4-cyclopropyl-4H-1,2,4-triazole structure
36175-35-6 structure
Product Name:4-cyclopropyl-4H-1,2,4-triazole
CAS No:36175-35-6
MF:C5H7N3
MW:109.129180192947
CID:1072740
PubChem ID:12888377
Update Time:2025-06-07

4-cyclopropyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclopropyl-4H-[1,2,4]triazole
    • 4-cyclopropyl-4H-1,2,4-Triazole
    • AGN-PC-00JY5J
    • CTK8E2383
    • FT-0685688
    • RP08489
    • SureCN795718
    • AKOS006333244
    • J-515244
    • SCHEMBL795718
    • 4-cyclopropyl-1,2,4-triazole
    • Z1201626766
    • 36175-35-6
    • DTXSID00512370
    • EN300-1166982
    • DB-069334
    • 4-cyclopropyl-4H-1,2,4-triazole
    • MDL: MFCD12827557
    • Inchi: 1S/C5H7N3/c1-2-5(1)8-3-6-7-4-8/h3-5H,1-2H2
    • InChI Key: BMHJVMAHIYFSOF-UHFFFAOYSA-N
    • SMILES: N1(C=NN=C1)C1CC1

Computed Properties

  • Exact Mass: 109.06411
  • Monoisotopic Mass: 109.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 83.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 30.7Ų

Experimental Properties

  • PSA: 30.71

4-cyclopropyl-4H-1,2,4-triazole Pricemore >>

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